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Compound of Interest

Compound Name: ARN14988

cat. No.: B15574270

An Inhibitor of Acid Ceramidase for Research in
Oncology and Sphingolipid Metabolism

Audience: Researchers, scientists, and drug development professionals.

Introduction: ARN14988 is a potent and selective inhibitor of acid ceramidase (ACDase;
ASAH1), a key enzyme in sphingolipid metabolism.[1][2] Acid ceramidase hydrolyzes ceramide
into sphingosine, which is subsequently phosphorylated to form sphingosine-1-phosphate
(S1P).[2] The balance between ceramide (pro-apoptotic) and S1P (pro-survival) is critical in
determining cell fate. In numerous cancers, including glioblastoma and melanoma, acid
ceramidase is upregulated, leading to a decrease in ceramide levels and an increase in S1P,
which promotes tumor progression and resistance to therapy.[2][3][4][5] By inhibiting acid
ceramidase, ARN14988 elevates intracellular ceramide levels, thereby inducing apoptosis and
inhibiting tumor cell growth.[6][7] These characteristics make ARN14988 a valuable tool for
studying the role of sphingolipid metabolism in cancer and other diseases, and as a potential
therapeutic agent.

Data Presentation

The following table summarizes the key quantitative data for ARN14988.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15574270?utm_src=pdf-interest
https://www.benchchem.com/product/b15574270?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3740300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5915598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5915598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5915598/
https://phytotechlab.com/media/documents/TechnicalLiterature/PreparingStockSolutions.pdf
https://diposit.ub.edu/dspace/bitstream/2445/41931/1/LCCC_THESIS.pdf
https://www.biorxiv.org/content/10.1101/2022.09.25.509382v1.full-text
https://www.benchchem.com/product/b15574270?utm_src=pdf-body
https://www.neb.com/en/protocols/2012/05/24/protocol-for-preparation-of-frozen-stock
https://www.youtube.com/watch?v=9OtxOHLYaOQ
https://www.benchchem.com/product/b15574270?utm_src=pdf-body
https://www.benchchem.com/product/b15574270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 373.83 g/mol [1]

ICso (human ACDase) 12.8 nM [1]
Formulation Crystalline solid

Purity >98%

Experimental Protocols
Preparation of ARN14988 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ARN14988 in Dimethyl
Sulfoxide (DMSO). For other applications, acetonitrile has also been used as a solvent.[3]

Materials:

ARN14988 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips
Procedure:

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses, when handling ARN14988 and DMSO.

e Weighing ARN14988:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 1 mg of ARN14988 powder into the tared tube. Record the exact
weight.
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e Calculating the Volume of DMSO:

o Use the following formula to calculate the volume of DMSO required to achieve a 10 mM
stock solution:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg of ARN14988 (0.001 g) and a molecular weight of 373.83 g/mol :

Volume (L) = (0.001 g/ 373.83 g/mol ) / 0.010 mol/L = 0.0002675 L

Convert to microliters: 0.0002675 L * 1,000,000 pL/L = 267.5 pL
e Dissolving ARN14988:

o Add the calculated volume (267.5 pL) of anhydrous DMSO to the microcentrifuge tube
containing the ARN14988 powder.

o Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may assist in dissolution.

e Storage and Handling:

o Store the 10 mM stock solution in tightly sealed aliquots at -20°C to prevent degradation
from repeated freeze-thaw cycles.

o When preparing working solutions, dilute the stock solution in the appropriate cell culture
medium or buffer immediately before use. The final concentration of DMSO in the assay
should be kept low (typically <0.5%) to avoid solvent-induced cellular toxicity.

Mandatory Visualizations

Signaling Pathway of Acid Ceramidase Inhibition by
ARN14988
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Caption: Inhibition of Acid Ceramidase by ARN14988.
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Experimental Workflow for Preparing ARN14988 Stock
Solution
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Caption: Workflow for ARN14988 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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